Cas no 748757-99-5 (α，β-L-Asparagine-15N2)

• Product Name: α，β-L-Asparagine-15N2
• CAS No: 748757-99-5
• MF: C₄H₈N₂O₃
• MW: 134.104739189148
• CID: 1057916
• PubChem ID: 16213311
• Update Time: 2025-06-07

α，β-L-Asparagine-15N2 Chemical and Physical Properties

Names and Identifiers

• (2S)-2,4-bis(azanyl)-4-oxobutanoic acid
• α,β-L-Asparagine-15N2
• 748757-99-5
• A pound not
• L-Asparagine-15N2
• l-asparagine-15-n2
• (2S)-2,4-Bis(15N)(azanyl)-4-oxobutanoic acid
• A-L-Asparagine-15N2
• L-Asparagine- 15N2
• L-(~15~N_2_)Asparagine
• DTXSID00583863
• L-Asparagine-15N2, 98 atom % 15N, 98% (CP)
• alpha,beta-L-Asparagine-15N2
• α，β-L-Asparagine-15N2

• MDL： MFCD00084198
• Inchi： 1S/C4H8N2O3/c5-2(4(8)9)1-3(6)7/h2H,1,5H2,(H2,6,7)(H,8,9)/t2-/m0/s1/i5+1,6+1
• InChI Key： DCXYFEDJOCDNAF-SFTAQFDCSA-N
• SMILES： OC([C@H](CC([15NH2])=O)[15NH2])=O

Computed Properties

• Exact Mass: 134.04756191g/mol
• Monoisotopic Mass: 134.04756191g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Melting Point: 232 °C (dec.)(lit.)

α，β-L-Asparagine-15N2 Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on α，β-L-Asparagine-15N2

Introduction to α,β-L-Asparagine-15N2 (CAS No. 748757-99-5)

α,β-L-Asparagine-15N2 (CAS No. 748757-99-5) is a stable isotope-labeled compound of L-asparagine, a non-essential amino acid that plays a crucial role in various biological processes. This labeled form of asparagine is particularly valuable in biochemical and pharmaceutical research due to its enhanced detectability and traceability in complex biological systems.

The chemical structure of α,β-L-Asparagine-15N2 is identical to that of the natural L-asparagine, with the exception of the nitrogen atoms at the α and β positions being labeled with the stable isotope ¹⁵N. This labeling does not alter the chemical properties of the molecule but provides a distinct marker for analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

In recent years, the use of stable isotope-labeled compounds like α,β-L-Asparagine-15N2 has gained significant attention in metabolic studies, particularly in understanding the dynamics of amino acid metabolism in living organisms. These studies often involve tracing the fate of labeled asparagine through various metabolic pathways to elucidate its role in protein synthesis, energy metabolism, and cellular signaling.

α,β-L-Asparagine-15N2 has also found applications in the field of proteomics, where it is used to label peptides and proteins for quantitative analysis. This labeling technique allows researchers to accurately measure changes in protein expression levels under different experimental conditions, providing valuable insights into disease mechanisms and potential therapeutic targets.

One of the key areas where α,β-L-Asparagine-15N2 has shown promise is in cancer research. Asparagine is known to be essential for the growth and survival of certain cancer cells, particularly those with defective asparagine synthesis pathways. By using labeled asparagine, researchers can track its uptake and utilization by cancer cells, helping to identify new therapeutic strategies to inhibit tumor growth.

A recent study published in the journal Cancer Research demonstrated the utility of α,β-L-Asparagine-15N2 in investigating the metabolic dependencies of pancreatic cancer cells. The study found that these cells rely heavily on exogenous asparagine for their proliferation and survival. By depleting asparagine from the culture medium or using labeled asparagine to monitor its uptake, researchers were able to identify potential targets for therapeutic intervention.

In addition to its applications in cancer research, α,β-L-Asparagine-15N2 has been used in studies related to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These diseases are characterized by abnormal protein aggregation and disrupted cellular metabolism. By labeling asparagine with ¹⁵N, researchers can track its involvement in protein synthesis and degradation pathways, providing insights into the molecular mechanisms underlying these conditions.

The use of stable isotope-labeled compounds like α,β-L-Asparagine-15N2 also extends to nutritional science and food safety research. In these fields, labeled asparagine can be used to study the bioavailability and metabolic fate of amino acids in different food matrices. This information is crucial for developing nutritionally balanced diets and ensuring food safety standards.

In conclusion, α,β-L-Asparagine-15N2 (CAS No. 748757-99-5) is a versatile tool for biochemical and pharmaceutical research. Its ability to provide detailed insights into amino acid metabolism and protein dynamics makes it an invaluable resource for scientists working in diverse fields such as cancer biology, neurodegenerative diseases, proteomics, and nutritional science. As research continues to advance, the applications of this labeled compound are likely to expand further, contributing to our understanding of complex biological processes and driving innovation in healthcare and biotechnology.